Cas no 917911-25-2 (2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester is a specialized organic compound featuring a pyran core functionalized with a trifluoromethanesulfonate (triflate) group and a methyl ester. The presence of the triflate moiety enhances its reactivity as a leaving group, making it valuable in cross-coupling reactions and nucleophilic substitutions. The methyl ester group provides stability while allowing further derivatization under mild conditions. This compound is particularly useful in synthetic organic chemistry for constructing complex heterocyclic frameworks or as an intermediate in pharmaceutical and agrochemical research. Its structural features offer selectivity and efficiency in transformations, supporting applications in fine chemical synthesis.

2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester structure

917911-25-2 structure

Product Name:2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester

CAS No:917911-25-2

MF:C₈H₉F₃O₆S

MW:290.213672399521

CID:782242

Update Time:2025-06-10

2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-3-carboxylic acid,5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
- 2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
- Inchi： 1S/C8H9F3O6S/c1-15-7(12)5-4-16-3-2-6(5)17-18(13,14)8(9,10)11/h2-4H2,1H3
- InChI Key： OQONTJRHKVETCG-UHFFFAOYSA-N
- SMILES： C1OCCC(OS(C(F)(F)F)(=O)=O)=C1C(OC)=O

2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6758932-0.05g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	0.05g	$200.0	2023-07-06
Enamine	EN300-6758932-0.1g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	0.1g	$298.0	2023-07-06
Enamine	EN300-6758932-0.25g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	0.25g	$425.0	2023-07-06
Enamine	EN300-6758932-0.5g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	0.5g	$668.0	2023-07-06
Enamine	EN300-6758932-1.0g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	1.0g	$857.0	2023-07-06
Enamine	EN300-6758932-2.5g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	2.5g	$1680.0	2023-07-06
Enamine	EN300-6758932-5.0g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	5.0g	$2485.0	2023-07-06
Enamine	EN300-6758932-10.0g	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	10.0g	$3683.0	2023-07-06
Aaron	AR027XO0-50mg	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	50mg	$300.00	2025-02-15
Aaron	AR027XO0-100mg	methyl 4-(trifluoromethanesulfonyloxy)-5,6-dihydro-2H-pyran-3-carboxylate	917911-25-2	95%	100mg	$435.00	2025-02-15

2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester

Compound CAS No. 91791-25-2: 2H-Pyran-3-carboxylic Acid, 5,6-Dihydro-4-[[(Trifluoromethyl)sulfonyl]oxy]-, Methyl Ester

Compound CAS No. 91791-25-2, also known as 2H-Pyran-3-carboxylic acid, 5,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester, is a highly specialized organic compound with a complex structure and diverse applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique pyran ring system and the presence of a trifluoromethyl sulfonyl group, which contributes to its distinctive chemical properties. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The molecular structure of this compound is notable for its methyl ester functionality, which plays a crucial role in its reactivity and solubility properties. The trifluoromethyl sulfonyl group attached to the pyran ring enhances the compound's stability and reactivity under various chemical conditions. This makes it an attractive candidate for use in synthesizing bioactive molecules and functional polymers. Researchers have recently explored its application in creating biodegradable polymers for medical devices, leveraging its unique chemical attributes.

One of the most significant advancements involving this compound is its role in the development of targeted drug delivery systems. The pyran ring system provides a scaffold for attaching various bioactive molecules, enabling precise targeting of specific tissues or cells. This innovation has been extensively covered in recent publications, where scientists have demonstrated its efficacy in delivering anticancer drugs with minimal side effects.

In addition to its pharmaceutical applications, this compound has also found utility in the synthesis of advanced materials such as self-healing polymers and smart responsive materials. The incorporation of the trifluoromethyl sulfonyl group into these materials enhances their thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics industries.

Recent studies have also focused on the synthesis pathways of this compound, aiming to optimize its production process for industrial scalability. Researchers have developed novel catalytic methods that significantly reduce the reaction time and improve yield, making it more feasible for large-scale manufacturing.

The versatility of this compound is further underscored by its ability to participate in various chemical reactions, including nucleophilic substitutions and condensations. These reactions enable the creation of derivatives with tailored properties, expanding its potential applications across multiple industries.

In conclusion, Compound CAS No. 91791-25-2 stands as a testament to the ingenuity of modern chemistry, offering a wide range of possibilities for innovation in both medical and material sciences. Its unique structure and reactivity continue to inspire researchers worldwide, driving advancements that promise to benefit society in numerous ways.